Cas no 62271-18-5 (1H-Indazole, 1-benzoyl-3-methyl-6-nitro-)

• Product Name: 1H-Indazole, 1-benzoyl-3-methyl-6-nitro-
• CAS No: 62271-18-5
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 451495
• PubChem ID: 12320644
• Update Time: 2025-04-19

1H-Indazole, 1-benzoyl-3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-benzoyl-3-methyl-6-nitro-
• (3-methyl-6-nitroindazol-1-yl)-phenylmethanone
• DTXSID90488459
• (3-Methyl-6-nitro-1H-indazol-1-yl)(phenyl)methanone
• 1-benzoyl-3-methyl-6-nitro-1H-indazole
• 62271-18-5

• Inchi： 1S/C15H11N3O3/c1-10-13-8-7-12(18(20)21)9-14(13)17(16-10)15(19)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： KDCMGLSTDAWFQX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08013
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03